Cas no 4789-11-1 (1-(4-methylphenyl)piperidin-2-one)

• Product Name: 1-(4-methylphenyl)piperidin-2-one
• CAS No: 4789-11-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD04037177
• CID: 328675
• PubChem ID: 10954326
• Update Time: 2025-11-01

1-(4-methylphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,1-(4-methylphenyl)-
• 1-(4-methyl)phenyl-4-penten-1-one
• 1-p-tolyl-pent-4-en-1-one
• 1-p-Tolylpiperidin-2-on
• 4-Penten-1-one,1-(4-methylphenyl)
• N-p-Tolyl-2-piperidon
• 1-(4-methylphenyl)piperidin-2-one
• EN300-329701
• AKOS006241132
• 1-P-TOLYL-PIPERIDIN-2-ONE
• SCHEMBL609322
• 1-p-tolylpiperidin-2-one
• CFGKQMDTYPWENR-UHFFFAOYSA-N
• FT-0652401
• (4-methylphenyl)piperidone
• FT-0652210
• FT-0634929
• 4789-11-1

• MDL： MFCD04037177
• Inchi： 1S/C12H15NO/c1-10-5-7-11(8-6-10)13-9-3-2-4-12(13)14/h5-8H,2-4,9H2,1H3
• InChI Key： CFGKQMDTYPWENR-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.57690

Additional information on 1-(4-methylphenyl)piperidin-2-one

Comprehensive Analysis of 1-(4-methylphenyl)piperidin-2-one (CAS No. 4789-11-1): Properties, Applications, and Industry Trends

1-(4-methylphenyl)piperidin-2-one (CAS 4789-11-1), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidin-2-one derivative, characterized by a 4-methylphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₂H₁₅NO and 193.25 g/mol molecular weight make it particularly valuable for designing bioactive molecules with optimized pharmacokinetic properties.

Recent advancements in heterocyclic compound synthesis have highlighted the importance of N-substituted piperidinones like 1-(4-methylphenyl)piperidin-2-one. Analytical studies using HPLC and NMR spectroscopy confirm its high purity (>98%) and stable crystalline form under standard conditions. Researchers particularly value its balanced lipophilicity (LogP ≈ 2.1) and moderate water solubility (0.8 mg/mL at 25°C), which contribute to its widespread use in medicinal chemistry applications.

The compound's thermal stability (decomposition point >200°C) and compatibility with various organic solvents make it ideal for multi-step synthetic processes. Industry reports indicate growing demand for CAS 4789-11-1 in developing CNS-active compounds, with particular interest in its potential as a building block for neuroprotective agents. These applications align with current market trends favoring brain-targeted therapeutics and neurological disorder treatments.

Environmental considerations have driven innovation in green chemistry approaches for producing 1-(4-methylphenyl)piperidin-2-one. Recent patents describe catalytic methods achieving >85% yield while reducing hazardous byproducts. Such sustainable synthesis methods respond to growing ESG (Environmental, Social, and Governance) concerns in the chemical industry, particularly regarding waste minimization and energy-efficient processes.

Quality control protocols for 4789-11-1 typically involve rigorous spectroscopic characterization and chromatographic analysis. The compound's stability profile allows long-term storage under nitrogen at -20°C, making it practical for industrial applications. Current research explores its potential in crystal engineering and pharmaceutical cocrystals, areas gaining traction in drug formulation science.

Market analysis shows increasing applications of piperidin-2-one derivatives in agrochemicals and material science, beyond traditional pharmaceutical uses. The 4-methylphenyl moiety in CAS 4789-11-1 offers unique electronic properties that enhance molecular interactions in various systems. This versatility explains its inclusion in several recent high-throughput screening libraries for drug discovery programs.

Regulatory compliance remains crucial for handling 1-(4-methylphenyl)piperidin-2-one. While not classified as hazardous under current GHS criteria, proper laboratory safety protocols should always be followed. The compound's SDS (Safety Data Sheet) provides detailed handling instructions, reflecting industry standards for chemical management and worker protection.

Emerging research directions include exploring structure-activity relationships of 4789-11-1 derivatives and their potential in targeted drug delivery systems. The compound's balanced molecular properties make it particularly interesting for developing bioisosteres in modern lead optimization processes. These applications position 1-(4-methylphenyl)piperidin-2-one as a valuable tool in contemporary pharmaceutical R&D.

Technological advancements in process chemistry have improved the scalability of CAS 4789-11-1 production. Continuous flow systems demonstrate particular promise for manufacturing this compound with enhanced atom economy and reduced carbon footprint. Such innovations address growing industry demands for cost-effective synthesis and sustainable chemical production.

The global market for piperidinone derivatives like 1-(4-methylphenyl)piperidin-2-one shows steady growth (CAGR ~6.2%), driven by pharmaceutical industry needs. Regional production hubs have emerged in North America, Europe, and Asia, each developing specialized applications. Current pricing trends reflect the compound's position as a high-value intermediate rather than a commodity chemical.

Future prospects for CAS 4789-11-1 include potential applications in electronic materials and advanced polymers, where its aromatic and heterocyclic properties may offer advantages. Ongoing research into its photophysical characteristics suggests possible uses in functional materials development, expanding beyond traditional chemical applications.

For researchers sourcing 1-(4-methylphenyl)piperidin-2-one, verification of analytical certificates and supplier credentials remains essential. Reputable manufacturers typically provide comprehensive quality documentation, including COA (Certificate of Analysis) and stability data, ensuring material suitability for sensitive applications.